Cas no 521-67-5 (8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 8-methyl-3-[(1-oxo-3-phenyl-2-propen-1-yl)oxy]-, methyl ester,(1R,2R,3S,5S)-)

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 8-methyl-3-[(1-oxo-3-phenyl-2-propen-1-yl)oxy]-, methyl ester,(1R,2R,3S,5S)- structure

521-67-5 structure

Product name:8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 8-methyl-3-[(1-oxo-3-phenyl-2-propen-1-yl)oxy]-, methyl ester,(1R,2R,3S,5S)-

CAS No:521-67-5

MF:C₁₉H₂₃NO₄

MW:329.39022564888

CID:380939

PubChem ID:6440936

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 8-methyl-3-[(1-oxo-3-phenyl-2-propen-1-yl)oxy]-, methyl ester,(1R,2R,3S,5S)- Chemical and Physical Properties

Names and Identifiers

- 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 8-methyl-3-[(1-oxo-3-phenyl-2-propen-1-yl)oxy]-, methyl ester,(1R,2R,3S,5S)-
- cinnamoylcocaine
- Cinnamoylcocaine [MI]
- 8-Azabicyclo(3.2.1)octane-2-carboxylic acid, 8-methyl-3-(((2E)-1-oxo-3-phenyl-2-propenyl)oxy)-, methyl ester, (1R,2R,3S,5S)-
- NS00093643
- ECGONINE CINNAMATE METHYL ESTER
- trans-Cinnamoylcocaine, 1mg/ml in Acetonitrile
- Cinnamoylcocaine, (E)-
- CINNAMOYLECGONINE METHYL ESTER
- 8-Azabicyclo(3.2.1)octane-2-carboxylic acid, 8-methyl-3-((1-oxo-3-phenyl-2-propenyl)oxy)-, methyl ester, (1R-(exo,exo))-
- UNII-O3I44O988U
- CINNAMIC ACID, ESTER WITH ECGONINE METHYL ESTER
- Cinnamylcocaine [WHO-DD]
- COCAINE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
- 50763-20-7
- DTXSID701334867
- methyl (1R,2R,3S,5S)-8-methyl-3-[(E)-3-phenylprop-2-enoyl]oxy-8-azabicyclo[3.2.1]octane-2-carboxylate
- 8-Azabicyclo(3.2.1)octane-2-carboxylic acid, 8-methyl-3-((1-oxo-3-phenyl-2-propenyl)oxy)-, methyl ester, (1R-(1alpha,2alpha,3alpha(E),5alpha))-
- trans-cinnamoylcocaine
- Q2408443
- PHENYLACETYLMETHYLESTER ECGONINE
- 8-AZABICYCLO(3.2.1)OCTANE-2-CARBOXYLIC ACID, 8-METHYL-3-((1-OXO-3-PHENYL-2-PROPENYL)OXY)-, METHYL ESTER, (1R-(1.ALPHA.,2.ALPHA.,3.ALPHA.(E),5.ALPHA.))-
- 521-67-5
- O3I44O988U
- ECGONINE PHENYLACETYLMETHYLESTER
- cinnamoylcocaine (incompletely defined stereochemistry)
- methyl (3S,4R)-8-methyl-3-[(E)-3-phenylprop-2-enoyl]oxy-8-azabicyclo[3.2.1]octane-4-carboxylate
- CHEBI:3713
- Q27106175
- AC1NQZ76
- methyl (2R,3S)-8-methyl-3-[(E)-3-phenylprop-2-enoyl]oxy-8-azabicyclo[3.2.1]octane-2-carboxylate
- AKOS040734801
- C10852
- Inchi： InChI=1S/C19H23NO4/c1-20-14-9-10-15(20)18(19(22)23-2)16(12-14)24-17(21)11-8-13-6-4-3-5-7-13/h3-8,11,14-16,18H,9-10,12H2,1-2H3/b11-8+/t14-,15+,16-,18+/m0/s1
- InChI Key： MQIXMJWNEKUAOZ-UYCDZTDFSA-N
- SMILES： CN1C2CCC1C(C(C2)OC(=O)C=CC3=CC=CC=C3)C(=O)OC